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Compound of Interest

Compound Name: 1-[4-(Benzyloxy)phenyllethanol
CAS No.: 36438-63-8
Cat. No.: B2602990

Get Quote

Part 1: Executive Summary & Chemical Profile[1]

Effective chemical hygiene requires more than following a checklist; it requires understanding
the physicochemical behavior of the analyte. 1-[4-(Benzyloxy)phenyl]ethanol is a secondary
alcohol featuring a bulky benzyloxy ether group.[1] While not classified as a "High Acute
Toxicity" agent (like cyanides or osmium tetroxide), its lipophilicity and potential for aquatic
toxicity mandate strict adherence to Non-Halogenated Organic Waste streams.[1]

Crucial Directive: Under no circumstances should this compound be disposed of via sanitary
sewer systems. Its low water solubility and aromatic structure make it persistent and potentially
hazardous to aquatic ecosystems.[1]

Chemical Identity & Properties Table[1]
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Property

Specification

Operational Implication

Chemical Name

1-[4-(Benzyloxy)phenyl]ethanol

Verify label against CAS to

ensure isomer correctness.

CAS Number

82560-12-1 (Racemic) /
119776-17-9 ((S)-lsomer)

Use for waste manifesting.[1]

Molecular Formula

Ci15H1602

High Carbon content; suitable

for incineration.[1]

Physical State

Solid (crystalline) or Viscous
Liquid

Dictates spill cleanup method
(Sweep vs. Absorb).[1]

Solubility

Insoluble in water; Soluble in
EtOH, DCM

Must use organic solvent

waste streams.[1]

Hazards (GHS)

H302 (Harmful if swallowed),
H319 (Eye Irritant)

Standard PPE (Nitrile gloves,
Goggles) required.[1]

Part 2: Pre-Disposal Assessment Logic

Before initiating disposal, you must categorize the waste state.[1][2] This compound is often

generated in two forms: Pure Substance (expired/surplus solids) or Reaction Mixtures

(dissolved in solvents).[1]

The "Why" Behind the Protocol

« Incineration: The benzyloxy ether linkage and the alcohol moiety are stable.[1] High-

temperature incineration is the only validated method to fully mineralize this compound into

CO2z and H20.[1]

e Segregation: Because the molecule contains only Carbon, Hydrogen, and Oxygen (CHO), it

is Non-Halogenated.[1] Mixing it with halogenated waste (e.g., Chloroform) unnecessarily

increases the cost of disposal for the facility.[1]

Decision Logic Diagram

The following diagram outlines the critical decision points for segregating this specific

compound.
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Figure 1: Decision matrix for segregating 1-[4-(Benzyloxy)phenyl]ethanol waste streams
based on physical state and solvent composition.

Part 3: Step-by-Step Disposal Protocol
Scenario A: Disposal of Solid Waste (Pure Compound)

Use this for expired shelf stocks or solid reaction byproducts.[1]

PPE Verification: Don Nitrile gloves (0.11 mm minimum thickness), safety glasses with side
shields, and a standard lab coat.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1]
Do not use metal cans if the compound is potentially damp or acidic.[1]

Transfer:

o Transfer the solid carefully to avoid dust generation.[1][3]

o If dust is visible, perform the transfer inside a chemical fume hood.[1]

Labeling:

o Affix a hazardous waste tag.[1]

o Constituents: Write "1-[4-(Benzyloxy)phenyl]ethanol".[1]
o Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

» Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) until pickup.[1]

Scenario B: Disposal of Liquid Waste (Solutions)

Use this for HPLC waste, mother liquors, or reaction mixtures.[1]
e Solvent Identification: Determine the primary solvent.[1]

o If dissolved in Ethanol/Methanol/Ethyl Acetate: Go to Step 2.
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o If dissolved in Dichloromethane (DCM)/Chloroform: Go to Step 3.

o Non-Halogenated Stream (Preferred):

o Pour the solution into the Non-Halogenated Organic waste carboy (usually Red can).

o Ensure the carboy is grounded if the solvent volume >4L to prevent static discharge.[1]
e Halogenated Stream:

o Pour into the Halogenated Organic waste carboy (usually Yellow can).[1]

o Note: The halogenated status is dictated by the solvent, not the solute (1-[4-
(Benzyloxy)phenyl]ethanol itself is non-halogenated).[1]

» Rinsing: Triple rinse the original glassware with a small amount of acetone.[1] Add the
rinsate to the same waste container.[1]

Part 4: Spill Management & Emergency Response[1]

In the event of a spill, immediate containment prevents environmental release.[1]

Spill Response Workflow

Spill Type Immediate Action Cleanup Material Decontamination

Do not sweep dry. )
Clean surface with
Dampen paper towels

Isolate area.[1] ) soap and water.[1][2]
_ _ with water/ethanol to _
Solid (Powder) Reduce airflow (close ) [4] Dispose of towels
wipe up powder ]
hood sash).[1] as solid hazardous

without creating dust.

[1]

waste.[1]

o Wash area with
S Use Vermiculite or
o ) Extinguish ignition detergent.[1] Collect
iquid (Solution olypropylene pads. )
Liquid (Sol Pol I d
sources.[1][4] o all absorbent material

into a sealed bag.

Medical First Aid (Self-Validating Check):
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o Eye Contact: Rinse for 15 minutes. If vision blurs, the lipophilic nature of the compound may
be affecting the corneal layer—seek ophthalmologist care immediately.[1]

o Skin Contact: Wash with soap and water.[1][2][4] Do not use ethanol to wash skin, as it may
increase transdermal absorption of the benzyloxy compound.[1]

Part 5: Regulatory & Environmental Context[1][5]
Regulatory Compliance (USA/EU)[1][3]

o EPA (RCRA): While not explicitly P-listed or U-listed, this compound falls under the
"Characteristic of Ignitability” (if in flammable solvent) or general "Toxic" criteria depending
on concentration.[1] It must be manifested as hazardous chemical waste.[1]

o REACH (EU): Ensure downstream users are notified if you are shipping synthesized
guantities.[1]

o Aquatic Toxicity: Benzyloxy derivatives are known to be toxic to aquatic organisms (LC50
values often <100 mg/L).[1] Zero discharge to drains is mandatory.[1]

References
e PubChem. (n.d.).[1] Compound Summary: (1S)-1-[4-(benzyloxy)phenyl]ethanol.[1]
National Library of Medicine.[1] Retrieved October 26, 2023, from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.(1S)-1-[4-(benzyloxy)phenyllethanol | C15H1602 | CID 40472469 - PubChem
[pubchem.ncbi.nim.nih.gov]
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 To cite this document: BenchChem. [1-[4-(Benzyloxy)phenyl]lethanol: Proper Disposal
Procedures & Safety Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2602990/docs#1-4-benzyloxy-phenyl-ethanol-proper-
disposal-procedures-safety-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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